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Compound of Interest

Compound Name: Sofosbuvir impurity J

Cat. No.: B560559 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Sofosbuvir impurity J. The following procedural

guidance is intended to ensure safe operational practices and proper disposal methods,

reinforcing our commitment to laboratory safety and responsible chemical management.

I. Compound Information and Hazard Identification
Sofosbuvir impurity J is a diastereoisomer of Sofosbuvir, an inhibitor of the hepatitis C virus

(HCV) RNA replication.[1][2] Due to its relationship with an active pharmaceutical ingredient

(API), it should be handled with caution, assuming it may have biological activity. Specific

toxicological properties of Sofosbuvir impurity J are not extensively documented in publicly

available literature; therefore, a conservative approach to handling, based on the parent

compound Sofosbuvir and general principles for handling pharmaceutical impurities, is

essential.

Physical and Chemical Properties Summary:
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Property Data Source

Molecular Formula C22H30FN4O8P [1]

Molecular Weight 528.47 g/mol [1]

Appearance Solid (Light yellow to yellow) [1]

Storage Conditions

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

[1]

II. Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the specific PPE requirements for the

quantity and nature of the work being performed. However, the following table outlines the

recommended minimum PPE for handling Sofosbuvir impurity J.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Hand Protection

Double-gloving with

chemotherapy-rated nitrile

gloves (ASTM D6978).[3][4]

Prevents skin contact and

absorption. The outer glove

should be removed and

disposed of after handling.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes or

airborne particles.

Body Protection

A disposable, low-permeability

gown with a solid front and

tight-fitting cuffs.[4]

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

may be necessary if there is a

risk of aerosolization or if

handling large quantities.[5]

Use in a chemical fume hood

is recommended.[5]

Minimizes inhalation exposure.

III. Handling and Operational Workflow
Adherence to a strict operational workflow is critical to minimize exposure and prevent

contamination. The following diagram outlines the procedural steps for handling Sofosbuvir
impurity J in a laboratory setting.
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Figure 1: Standard Operating Procedure for Handling Sofosbuvir Impurity J
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Figure 1: Standard Operating Procedure for Handling Sofosbuvir Impurity J
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IV. Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect personnel.

Spill Response Protocol:

Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.

Assess the Spill: Determine the nature and extent of the spill.

Don PPE: Wear appropriate PPE, including respiratory protection if the material is a powder.

Containment: For solid spills, gently cover with a damp paper towel to avoid raising dust. For

liquid spills, use an appropriate absorbent material.

Cleanup: Carefully collect all contaminated materials and place them in a sealed container

for hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by

soap and water.

Reporting: Report the incident to the appropriate environmental health and safety personnel.

V. Disposal Plan
All waste generated from handling Sofosbuvir impurity J, including contaminated PPE and

cleaning materials, must be disposed of as hazardous pharmaceutical waste.

Waste Disposal Workflow:
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Figure 2: Waste Disposal Workflow for Sofosbuvir Impurity J
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Figure 2: Waste Disposal Workflow for Sofosbuvir Impurity J

Disposal Guidelines:

Do not dispose of Sofosbuvir impurity J or its waste down the drain or in the regular trash.

All waste containers must be clearly labeled with the contents and associated hazards.

Follow all local, state, and federal regulations for the disposal of hazardous pharmaceutical

waste.

By adhering to these guidelines, you contribute to a safe and compliant laboratory

environment. For further information, always refer to the specific Safety Data Sheet (SDS)
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provided with the compound and consult with your institution's Environmental Health and

Safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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